Cas no 61892-81-7 (1-(Pyrazin-2-yl)butan-1-one)

• Product Name: 1-(Pyrazin-2-yl)butan-1-one
• CAS No: 61892-81-7
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 527683
• PubChem ID: 316819
• Update Time: 2025-09-26

1-(Pyrazin-2-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(Pyrazin-2-yl)butan-1-one
• 1-Butanone,1-(2-pyrazinyl)-
• 1-pyrazin-2-ylbutan-1-one
• 1-(2-Pyrazinyl)-1-butanone
• 2-butyrylpyrazine
• AC1L7UPT
• CTK5B3993
• NSC245208
• SureCN9946197
• DTXSID50311779
• 1-(2-Pyrazinyl)-1-butanone #
• NS00113780
• 61892-81-7
• ethylacetylpyrazine
• SCHEMBL9946197
• AKOS010015182
• NSC 245208
• NSC-245208
• JYMZPEKUDHEXFN-UHFFFAOYSA-N

• Inchi： 1S/C8H10N2O/c1-2-3-8(11)7-6-9-4-5-10-7/h4-6H,2-3H2,1H3
• InChI Key： JYMZPEKUDHEXFN-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CN=1)CCC

Computed Properties

• Exact Mass: 150.0794
• Monoisotopic Mass: 150.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.8A^2

Experimental Properties

• Density: 1.069
• Boiling Point: 245.8°Cat760mmHg
• Flash Point: 105.9°C
• Refractive Index: 1.506
• PSA: 42.85
• LogP: 1.45940